2-(3-Chloroanilino)-3-piperidin-1-ylnaphthalene-1,4-dione

• IUPAC Name: 2-(3-chloroanilino)-3-piperidin-1-ylnaphthalene-1,4-dione
• InChI: InChI=1S/C21H19ClN2O2/c22-14-7-6-8-15(13-14)23-18-19(24-11-4-1-5-12-24)21(26)17-10-3-2-9-16(17)20(18)25/h2-3,6-10,13,23H,1,4-5,11-12H2
• InChI Key: FKMVVXAQVWAMBM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C(=O)C3=CC=CC=C3C2=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C21H19ClN2O2
• Molecular Weight: 366.8 g/mol

Description

Synthesis Analysis

This involves a detailed study of the methods used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reagents and conditions of the reaction, the mechanism of the reaction, and the products formed.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, and stability. It may also include studying the compound’s reactivity with other substances.

Scientific Research Applications

Medicinal Chemistry and Drug Development

2-(3-Chloroanilino)benzoic acid: exhibits potential as a scaffold for designing novel drugs. . The compound’s structure allows modifications to enhance specific biological effects.

Mechanism of Action

If the compound is a drug, the mechanism of action refers to how it produces its effect in the body. This usually involves the drug’s interaction with certain proteins or enzymes in the body.

Safety and Hazards

This involves studying the toxicity of the compound and any risks associated with its use. It includes information on how to handle and store the compound safely.

Future Directions

This could involve potential applications of the compound, areas of research that could be explored, and how the compound could be modified to improve its properties.